Cas no 90632-49-8 (2H-Indol-2-one,3-(acetyloxy)-3-[(1E)-2-chloro-2-isocyanoethenyl]-1,3-dihydro-, (+)-)

• Product Name: 2H-Indol-2-one,3-(acetyloxy)-3-[(1E)-2-chloro-2-isocyanoethenyl]-1,3-dihydro-, (+)-
• CAS No: 90632-49-8
• MF: C₁₃H₉ClN₂O₃
• MW: 276.67516207695
• CID: 806481
• PubChem ID: 6439879
• Update Time: 2025-04-19

2H-Indol-2-one,3-(acetyloxy)-3-[(1E)-2-chloro-2-isocyanoethenyl]-1,3-dihydro-, (+)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one,3-(acetyloxy)-3-[(1E)-2-chloro-2-isocyanoethenyl]-1,3-dihydro-, (+)-
• [3-[(Z)-2-chloro-2-isocyanoethenyl]-2-oxo-1H-indol-3-yl] acetate
• indisocin
• 1,3-Dihydro-3-(acetyloxy)-3-(2-chloro-2-isocyanoethenyl)-2H-indol-2-one (E)-(+)-
• 2H-Indol-2-one, 1,3-dihydro-3-(acetyloxy)-3-(2-chloro-2-isocyanoethenyl)-, (E)-(+)-
• 90632-49-8

• Inchi： 1S/C13H9ClN2O3/c1-8(17)19-13(7-11(14)15-2)9-5-3-4-6-10(9)16-12(13)18/h3-7H,1H3,(H,16,18)/b11-7+
• InChI Key： NFAZQDQNOPUWCO-YRNVUSSQSA-N
• SMILES： Cl/C(=C\C1(C(NC2C=CC=CC1=2)=O)OC(C)=O)/[N+]#[C-]

Computed Properties

• Exact Mass: 276.0301698g/mol
• Monoisotopic Mass: 276.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines